Cas no 1310404-58-0 ((2-(2,2,2-Trifluoroacetyl)-pyridin-4-yl)boronic acid)

• Product Name: (2-(2,2,2-Trifluoroacetyl)-pyridin-4-yl)boronic acid
• CAS No: 1310404-58-0
• MF: C₇H₅BF₃NO₃
• MW: 218.925712347031
• MDL: MFCD07375066
• CID: 1035423
• Update Time: 2025-10-28

(2-(2,2,2-Trifluoroacetyl)-pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(2,2,2-Trifluoroacetyl)pyridin-4-yl)boronic acid
• (2-(2,2,2-Trifluoroacetyl)-pyridin-4-yl)boronic acid
• 2-Trifluoroacetylpyridine-4-boronic acid
• [2-(TRIFLUOROACETYL)PYRIDIN-4-YL]BORONIC ACID
• 2-(rifluoroacetyl)yridine-4-boronic acid
• 2-(TRIFLUOROACETYL)PYRIDINE-4-BORONIC ACID
• AB41091
• AK119387
• KB-205476
• MolPort-021-802-579

• MDL： MFCD07375066
• Inchi： 1S/C7H5BF3NO3/c9-7(10,11)6(13)5-3-4(8(14)15)1-2-12-5/h1-3,14-15H
• InChI Key： JCUPTTRMSGGKLE-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(B(O)O)C=CN=1)=O)(F)F

Computed Properties

• Exact Mass: 219.03100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 70.42000
• LogP: -0.49360

Additional information on (2-(2,2,2-Trifluoroacetyl)-pyridin-4-yl)boronic acid

Comprehensive Guide to (2-(2,2,2-Trifluoroacetyl)-pyridin-4-yl)boronic acid (CAS No. 1310404-58-0)

(2-(2,2,2-Trifluoroacetyl)-pyridin-4-yl)boronic acid (CAS No. 1310404-58-0) is a specialized boronic acid derivative widely used in pharmaceutical research, organic synthesis, and material science. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure, featuring a trifluoroacetyl group and a pyridinyl boronic acid moiety, makes it a versatile intermediate for constructing complex molecules.

The growing demand for boronic acid compounds in drug discovery and agrochemical development has spotlighted (2-(2,2,2-Trifluoroacetyl)-pyridin-4-yl)boronic acid. Researchers frequently search for "boronic acid applications in medicinal chemistry" or "pyridine derivatives in catalysis," reflecting its relevance in cutting-edge science. This compound’s stability and reactivity under mild conditions further enhance its appeal for high-throughput screening and bioconjugation applications.

One of the most searched questions in AI-driven platforms is: "How to use (2-(2,2,2-Trifluoroacetyl)-pyridin-4-yl)boronic acid in peptide modification?" This highlights its role in bioconjugation techniques, where it serves as a linker for attaching fluorophores or targeting moieties. Additionally, its trifluoroacetyl group improves solubility in organic solvents, addressing common challenges in heterocyclic compound synthesis.

From an industrial perspective, (2-(2,2,2-Trifluoroacetyl)-pyridin-4-yl)boronic acid is pivotal in developing PET radiotracers and fluorescent probes, aligning with trends in precision medicine. Its CAS No. 1310404-58-0 ensures traceability in regulatory submissions, a key concern for labs complying with Good Manufacturing Practices (GMP).

Environmental and safety profiles of boronic acid derivatives are another hot topic. Unlike traditional reagents, this compound generates minimal byproducts, supporting green chemistry initiatives. Searches like "eco-friendly boronic acid catalysts" underscore its sustainability advantages.

In summary, (2-(2,2,2-Trifluoroacetyl)-pyridin-4-yl)boronic acid (CAS No. 1310404-58-0) bridges academic innovation and industrial applications, answering pressing needs in drug development, diagnostics, and sustainable synthesis. Its multifaceted utility ensures continued relevance in evolving scientific landscapes.